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Compound of Interest

Compound Name: Arv-771

Cat. No.: B15604412 Get Quote

Ensuring laboratory safety and environmental protection is paramount when handling and

disposing of potent, research-grade compounds like ARV-771. This document provides

essential guidance for researchers, scientists, and drug development professionals on the

proper disposal procedures for ARV-771, a PROTAC (Proteolysis Targeting Chimera) BET

degrader. Adherence to these protocols is critical for minimizing risks and ensuring compliance

with institutional and regulatory standards.

Summary of Key Safety and Handling Data
ARV-771 should be handled as a potentially hazardous material.[1] The following table

summarizes key quantitative data for ARV-771, which is essential for safe handling and

disposal considerations.
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Parameter Value Source

Chemical Name

(2S,4R)-1-((S)-2-(tert-

butyl)-15-((S)-4-(4-

chlorophenyl)-2,3,9-trimethyl-

6H-thieno[3,2-f][1][2]

[3]triazolo[4,3-a][2][3]diazepin-

6-yl)-4,14-dioxo-6,10-dioxa-

3,13-diazapentadecanoyl)-4-

hydroxy-N-((S)-1-(4-(4-

methylthiazol-5-

yl)phenyl)ethyl)pyrrolidine-2-

carboxamide

[1]

CAS Number 1949837-12-0 [1][4][5]

Molecular Formula C49H60ClN9O7S2 [1][4][5]

Molecular Weight 986.6 g/mol [1]

Purity ≥95% [1]

Appearance Crystalline solid [1]

Storage -20°C [1][5]

Stability ≥4 years at -20°C [1]

Solubility

Ethanol: ~10 mg/mLDMSO:

~15 mg/mLDimethyl

formamide (DMF): ~20 mg/mL

[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
The proper disposal of ARV-771 is a controlled procedure, not an experiment. The following

protocol outlines the necessary steps for safely managing ARV-771 waste.

Step 1: Personal Protective Equipment (PPE) Before handling ARV-771, it is mandatory to

wear appropriate personal protective equipment, including:
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Safety glasses or goggles

Chemical-resistant gloves

A lab coat

Step 2: Waste Segregation Proper segregation of chemical waste is crucial to prevent

accidental reactions.

Solid Waste: Collect unused or waste ARV-771 powder in a clearly labeled, sealed container

designated for chemical waste.

Liquid Waste: Solutions containing ARV-771 should be collected in a separate, labeled, and

sealed waste container. Do not mix with incompatible waste streams.

Contaminated Materials: All materials that have come into contact with ARV-771, such as

pipette tips, tubes, and gloves, must be considered contaminated and disposed of as

chemical waste.

Step 3: Spill Management In the event of a spill, immediate action is necessary to prevent

exposure and environmental contamination.

Containment: Prevent further leakage or spreading of the spilled material.

Cleanup (Liquid Spill): Absorb the spill with a non-combustible absorbent material like

vermiculite, sand, or earth.

Cleanup (Solid Spill): Carefully sweep or scoop the material to avoid generating dust.

Collection: Collect all spill cleanup materials into a designated, sealed container for

hazardous waste.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., alcohol) and

then wash the area thoroughly.

Step 4: Final Disposal
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All waste containing ARV-771 must be disposed of through an approved hazardous waste

disposal program.[2]

Never dispose of ARV-771 down the drain or in the regular trash.[6]

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EHS) office for specific guidance and to

arrange for waste pickup.

Mechanism of Action: PROTAC-Mediated Protein
Degradation
ARV-771 is a PROTAC that functions by hijacking the cell's natural waste disposal system, the

ubiquitin-proteasome system, to degrade target proteins.[3][7] The following diagram illustrates

this process.
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Caption: Mechanism of ARV-771 as a PROTAC.
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Experimental Workflow: Disposal Logistics
The logistical workflow for the disposal of ARV-771 involves several key stages, from initial

waste generation to final disposal, all coordinated through the institution's EHS department.
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Caption: ARV-771 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of ARV-771: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604412#arv-771-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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